molecular formula C9H7NO B045858 5-Phenyloxazole CAS No. 1006-68-4

5-Phenyloxazole

Cat. No. B045858
CAS RN: 1006-68-4
M. Wt: 145.16 g/mol
InChI Key: YPYPBEGIASEWKA-UHFFFAOYSA-N
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Description

5-Phenyloxazole is a chemical compound with the molecular formula C9H7NO . It is used in research and development .


Synthesis Analysis

A series of 5-phenyloxazole-2-carboxylic acid derivatives were synthesized, and their structure-activity relationships (SARs) were studied . N,5-diphenyloxazole-2-carboxamides 6, 7, and 9, which mimicked ABT751, showed improved cytotoxicity compared with ABT751 .


Molecular Structure Analysis

The molecular structure of 5-Phenyloxazole consists of a five-membered aromatic heterocycle . It serves as the building blocks of a variety of unique and highly functional natural and artificial products .


Chemical Reactions Analysis

The primary reaction pathway constitutes the [4+2]-cycloaddition of singlet oxygen to the oxazole ring, favoring an energetically accessible corridor of 57 kJ/mol to produce imino-anhydride which is postulated to convert to triamide end-product in subsequent steps .

Scientific Research Applications

    Pharmaceutical Research

    • Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant .
    • Among the investigated oxazole derivatives, benzyl 2-phenyloxazole-4-carboxylate was found to possess high activity against MtbH 37 Rv with MIC value of 5.7 ± 2.3 µM .
    • The methods of application or experimental procedures involve the synthesis of various oxazole derivatives and screening them for their various biological activities .
    • The outcomes obtained show that oxazole derivatives have a wide range of biological activities, making them valuable for medical applications .

    Synthesis of Oxazolo[5,4-d]pyrimidines

    • Oxazolo[5,4-d]pyrimidine scaffold is often used as a popular pharmacophore and structural element of a wide range of compounds active against diverse molecular targets .
    • The synthesis of oxazolo[5,4-d]pyrimidines is based on the dehydrative cyclization of N-(4-hydroxypyrimidin-5-yl)benzamides using phosphorus oxychloride, phosphorus pentachloride, or polyphosphoric acid .
    • Treatment of 5-amino-2-phenyloxazole-4-carbonitrile with dimethylformamide – dimethyl acetal resulted in the intermediate dimethyliminoformamidine, which undergoes Dimroth rearrangement in the presence of anilines leading to 7-amino-N-phenyl-1,3-oxazolo[5,4-d]-pyrimidines .

    Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis

    • Oxazole compounds, including one nitrogen atom and one oxygen atom in a five-membered heterocyclic ring, are present in various biological activities . Due to binding with a widespread spectrum of receptors and enzymes easily in biological systems through various non-covalent interactions, oxazole-based molecules are becoming a kind of significant heterocyclic nucleus .
    • The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds .
    • In this method, the synthesis of oxazole-containing molecules utilizing the van Leusen oxazole synthesis is done aiming to look for potential oxazole-based medicinal compounds, which are valuable information for drug discovery and synthesis .

    Biological Activities of Oxazole Derivatives

    • Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant .
    • Among the investigated oxazole derivatives, benzyl 2-phenyloxazole-4-carboxylate was found to possess high activity against MtbH 37 Rv with MIC value of 5.7 ± 2.3 µM .
    • The methods of application or experimental procedures involve the synthesis of various oxazole derivatives and screening them for their various biological activities .
    • The outcomes obtained show that oxazole derivatives have a wide range of biological activities, making them valuable for medical applications .

    Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis

    • Oxazole compounds, including one nitrogen atom and one oxygen atom in a five-membered heterocyclic ring, are present in various biological activities . Due to binding with a widespread spectrum of receptors and enzymes easily in biological systems through various non-covalent interactions, oxazole-based molecules are becoming a kind of significant heterocyclic nucleus .
    • The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds .
    • In this method, the synthesis of oxazole-containing molecules utilizing the van Leusen oxazole synthesis is done aiming to look for potential oxazole-based medicinal compounds, which are valuable information for drug discovery and synthesis .

    Synthesis of Oxazolo[5,4-d]pyrimidines

    • Treatment of 5-amino-2-phenyloxazole-4-carbonitrile with dimethylformamide – dimethyl acetal resulted in the intermediate dimethyliminoformamidine, which undergoes Dimroth rearrangement in the presence of anilines leading to 7-amino-N-phenyl-1,3-oxazolo[5,4-d]-pyrimidines .
    • Oxazolo[5,4-d]pyrimidine scaffold is often used as a popular pharmacophore and structural element of a wide range of compounds active against diverse molecular targets .

Safety And Hazards

When handling 5-Phenyloxazole, it is recommended to avoid breathing mist, gas, or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .

Future Directions

While specific future directions for 5-Phenyloxazole were not found in the search results, it is worth noting that oxazole and its derivatives have critical roles not only in heterocycle (bio)chemistry research, but also as the backbone of many active natural and medicinal species . These diverse and specialized functions can be attributed to the unique physicochemical properties of oxazole . Therefore, it is expected that future research will continue to explore the potential applications of 5-Phenyloxazole and its derivatives in various fields.

properties

IUPAC Name

5-phenyl-1,3-oxazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7NO/c1-2-4-8(5-3-1)9-6-10-7-11-9/h1-7H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YPYPBEGIASEWKA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CN=CO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40343362
Record name 5-Phenyloxazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40343362
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

145.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Phenyloxazole

CAS RN

1006-68-4
Record name 5-Phenyloxazole
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 5-Phenyloxazole
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Record name 5-Phenyloxazole
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Synthesis routes and methods I

Procedure details

A mixture of benzaldehyde (3 g, 28.3 mmol), 1-(isocyanomethylsulfonyl)-4-methylbenzene (5.5 g, 28.3 mmol) and K2CO3 (5.9 g, 42.5 mmol) in 60 mL methanol was refluxed for 2 h and then concentrated. 250 mL EtOAc was added and the mixture was washed with water and brine, dried, and concentrated to give 5-phenyl oxazole (3.4 g). MS (ESI) m/z 145 (M+H+).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
Quantity
5.9 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of tosylmethyl isocyanide (5.86 g, 30 mmol), benzaldehyde (3.18 g, 30 mmol) and K2CO3 (6.22 g, 45 mmol) in 60 ml MeOH was refluxed for 2 hr and concentrated. 250 ml EtOAc was added and the mixture was washed with H2O, brine, dried and concentrated. The residue was chromatographed on silica gel using 15:1 hexane/EtOAc to afford the title compound of this step (2.5 g, 57%) as a white solid.
Quantity
5.86 g
Type
reactant
Reaction Step One
Quantity
3.18 g
Type
reactant
Reaction Step One
Name
Quantity
6.22 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
3,440
Citations
AF Seliman, VN Bliznyuk, SM Husson… - Journal of Materials …, 2015 - pubs.rsc.org
… )-4-vinyl-5-phenyloxazole (vNPO) and 2-(1-naphthyl)-4-allyl-5-phenyloxazole (allylNPO) monomers are reported. Starting with the organic fluor 2-(1-naphthyl)-5-phenyloxazole (αNPO), …
Number of citations: 26 pubs.rsc.org
R Zhang, H Mo, YY Ma, DG Zhao, K Zhang… - Bioorganic & Medicinal …, 2021 - Elsevier
… Overall, in this study, a series of tubulin polymerization inhibitors containing a 5-phenyloxazole moiety were synthesized. Compounds 6, 7, and 9, which mimicked the structure of …
Number of citations: 3 www.sciencedirect.com
S Ionescu, D Popovici, AT Balaban… - Spectrochimica Acta Part …, 2007 - Elsevier
The absorption and emission spectra in cyclohexane and methanol of the title phenoxathiinyl-phenyloxazole derivatives are presented and discussed. Comparing to the …
Number of citations: 10 www.sciencedirect.com
H Hashimoto, K Maeda, K Ozawa, J Haruta… - Bioorganic & medicinal …, 2002 - Elsevier
4-Aryl/cycloalkyl-5-phenyloxazole derivatives as selective COX-2 inhibitors - ScienceDirect … A series of 4-aryl/cycloalkyl-5-phenyloxazole derivatives was synthesized and evaluated for …
Number of citations: 24 www.sciencedirect.com
D Walker, TD Waugh - Journal of Heterocyclic Chemistry, 1964 - Wiley Online Library
… found that those derivatives containing one or two methyl groups in each of the terminal benzene rings (IIa and In) had about the same solubility as 2,2'-pphenylenebis(5-phenyloxazole)…
Number of citations: 13 onlinelibrary.wiley.com
A Douhal, F Lahmani… - The Journal of …, 1994 - ACS Publications
The fluorescence excitation and dispersed emission spectra of 2-(2'-hydroxyphenyl)-5-phenyloxazole (HPPO) and its OH deuterated derivative (DPPO) have been investigated under …
Number of citations: 52 pubs.acs.org
ZM Zhang, YT Xu, LX Shao - Journal of Organometallic Chemistry, 2021 - Elsevier
… Three new N-heterocyclic carbene (NHC)-Pd(II) complexes using 5-phenyloxazole as the … imidazolium salts, palladium chloride and 5-phenyloxazole under mild conditions. Initial …
Number of citations: 4 www.sciencedirect.com
DG Ott, FN Hayes, E Hansbury… - Journal of the American …, 1957 - ACS Publications
… 2-(%Aminophenyl)-5-phenyloxazole (I-bf).—A solution of … 2-(m-Aminophenyl)-5-phenyloxazole (I-bg).—A solution of 170 … of 2-(l-naphthyl)-5-phenyloxazole (aNPO) at various …
Number of citations: 95 pubs.acs.org
JT Ahokas, C Davies, N Jacobsen… - Pharmacology & …, 1987 - Wiley Online Library
The oxidative metabolism of 2,5‐diphenyloxazole (PPO) is associated with 3‐methylcholanthrene inducible cytochrome P‐450. The major metabolite formed has m/z of 237, …
Number of citations: 8 onlinelibrary.wiley.com
I Ambats, RE Marsh - Acta Crystallographica, 1965 - scripts.iucr.org
The crystal structure of the organic scintillator POPOP, 2, 2-p-phenylenebis-(5-phenyloxazole), has been determined and refined by three-dimensional least-squares methods. The final …
Number of citations: 41 scripts.iucr.org

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